Cas no 909186-02-3 (3-Bromopyrido2,3-dpyridazin-8(7H)-one)

909186-02-3 structure

Product Name:3-Bromopyrido2,3-dpyridazin-8(7H)-one

CAS No:909186-02-3

MF:C₇H₄BrN₃O

MW:226.030159950256

MDL:MFCD21340231

CID:1121112

Update Time:2025-09-23

3-Bromopyrido2,3-dpyridazin-8(7H)-one Chemical and Physical Properties

- 3-bromo-Pyrido[2,3-d]pyridazin-8(7H)-one
- 3-bromo-7H-pyrido[2,3-d]pyridazin-8-one
- 3-BROMOPYRIDO[2,3-D]PYRIDAZIN-8(7H)-ONE
- DFJTZYVLCLRQQB-UHFFFAOYSA-N
- AK342122
- Pyrido[2,3-d]pyridazin-8(7H)-one, 3-bromo-
- 3-Bromopyrido[2,3-d]pyridazin-8(7H)-one (ACI)
- 3-Bromo-7H,8H-pyrido[2,3-d]pyridazin-8-one
- 3-Bromopyrido2,3-dpyridazin-8(7H)-one
- MDL： MFCD21340231
- Inchi： 1S/C7H4BrN3O/c8-5-1-4-2-10-11-7(12)6(4)9-3-5/h1-3H,(H,11,12)
- InChI Key： DFJTZYVLCLRQQB-UHFFFAOYSA-N
- SMILES： O=C1C2C(=CC(=CN=2)Br)C=NN1

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029198906-1g	3-Bromopyrido[2,3-d]pyridazin-8(7H)-one	909186-02-3	95%	1g	$1155.44	2023-08-31
Alichem	A029198906-10g	3-Bromopyrido[2,3-d]pyridazin-8(7H)-one	909186-02-3	95%	10g	$2399.00	2023-08-31
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-KB767-200mg	3-Bromopyrido2,3-dpyridazin-8(7H)-one	909186-02-3	97%	200mg	1400.0CNY	2021-07-17
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-KB767-50mg	3-Bromopyrido2,3-dpyridazin-8(7H)-one	909186-02-3	97%	50mg	560.0CNY	2021-07-17
TRC	B909180-50mg	3-Bromopyrido[2,3-d]pyridazin-8(7H)-one	909186-02-3		50mg	$ 69.00	2023-04-18
TRC	B909180-100mg	3-Bromopyrido[2,3-d]pyridazin-8(7H)-one	909186-02-3		100mg	$ 104.00	2023-04-18
TRC	B909180-500mg	3-Bromopyrido[2,3-d]pyridazin-8(7H)-one	909186-02-3		500mg	$ 460.00	2023-04-18
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-KB767-100mg	3-Bromopyrido2,3-dpyridazin-8(7H)-one	909186-02-3	97%	100mg	1024CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-KB767-250mg	3-Bromopyrido2,3-dpyridazin-8(7H)-one	909186-02-3	97%	250mg	2108CNY	2021-05-07
abcr	AB480828-250 mg	3-Bromopyrido[2,3-d]pyridazin-8(7H)-one	909186-02-3		250mg	€380.10	2023-04-20

1600512-58-0

909186-02-3

Reaction Conditions

1.1 Reagents: Hydrazine hydrate (1:1) Solvents: Methanol ; 5 h, 70 °C

Reference

: Targeting KRAS Mutant Cancers via Combination Treatment: Discovery of a Pyridopyridazinone pan-RAF Kinase Inhibitor

Huestis, Malcolm P. ; Durk, Matthew R.; Eigenbrot, Charles; Gibbons, Paul; Hunsaker, Thomas L.; et al, ACS Medicinal Chemistry Letters, 2021, 12(5), 791-797